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This guide provides researchers, scientists, and drug development professionals with practical
troubleshooting advice for identifying and mitigating rolling shutter artifacts in high-speed
imaging experiments.

Frequently Asked Questions (FAQS)

Q1: What is a rolling shutter and how does it cause artifacts?

A rolling shutter is a method of image capture in which the entire frame is not recorded at the
same instant.[1] Instead, the sensor is exposed and read out line by line, typically from top to
bottom.[2][3][4][5][6] This sequential readout means there is a small time delay between the
capture of the first and last lines of the frame.[2][7] If the subject or the camera moves during
this readout period, various distortions known as rolling shutter artifacts can appear in the
image.[1][3][8]

Q2: What are the common types of rolling shutter artifacts | might see in my experimental data?
Common artifacts include:

o Skew: Vertical lines appear tilted or slanted when the camera or subject moves horizontally.

[1]°]

e Wobble (or Jello Effect): The image appears to wobble or distort, similar to gelatin, often
caused by camera vibrations.[1]
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» Partial Exposure: When using a fast light source like a flash or a pulsed laser, only a portion
of the frame may be illuminated, resulting in bright bands.[1] This happens because the flash
duration is shorter than the sensor's full readout time.

o Motion Distortion: Fast-moving objects can appear stretched, bent, or otherwise unnaturally
distorted.[1][4]

Q3: When should | be most concerned about rolling shutter artifacts impacting my research?
You should be particularly cautious in the following scenarios:

e High-Speed Imaging: When capturing rapidly moving subjects, such as in fluid dynamics,
particle tracking, or live-cell imaging of fast cellular processes.[3][4]

» Microscopy with Vibration: If your imaging setup is prone to vibrations, the "jello effect" can
degrade image quality.

e Pulsed Illumination: When using techniques like fluorescence microscopy with pulsed lasers
or LEDs, synchronization is critical to avoid partial illumination of the frame.[10][11]

e Rapid Panning or Scanning: If your experimental protocol involves fast movement of the
camera or the sample stage.[3]

Q4: What is the difference between a rolling shutter and a global shutter?

The primary difference lies in how the image is captured. A global shutter exposes all pixels on
the sensor simultaneously, capturing the entire frame at the same instant.[2][4][12] This
eliminates the time delay inherent in rolling shutters and thus prevents motion-based
distortions.[4][8] In contrast, a rolling shutter exposes and reads out the sensor line by line.[4]
[5] While most modern CMOS sensors use a rolling shutter for benefits like lower noise and
higher speeds, global shutter sensors are preferred for high-speed motion applications where
image fidelity is critical.[4][7][12]

Understanding the Rolling Shutter Mechanism

The following diagram illustrates the sequential readout process of a rolling shutter sensor,
which leads to artifacts when imaging a moving object.
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Caption: Rolling shutter mechanism causing image skew.

Troubleshooting Guides

Issue 1: Skew and Wobble in Fast-Moving Samples

This is often seen when tracking fast biological processes or in fluid dynamics experiments.

Solution

Methodology

Pros

Cons

Increase Shutter

Speed

Set the camera's
shutter speed to be
significantly faster. For
example, if you see
artifacts at 1/125s, try
increasing it to 1/250s
or 1/500s.[13][14]

Simple to implement
through camera
settings. Reduces the
time delay between
the first and last row
readout.[13]

Requires more light.
[8] Can lead to
underexposed images
if lighting is not

adequate.

Increase Frame Rate

Doubling the frame
rate (e.g., from 30 fps
to 60 fps) can reduce
the visibility of artifacts
by speeding up the
sensor scan.[13]

Effective for video
capture, makes
motion appear

smoother.

Generates larger data
files. May require a
camera with higher
performance

capabilities.

Use a Global Shutter

Camera

If available, switch to
a camera with a global

shutter sensor.

Completely eliminates
rolling shutter
artifacts.[8][15]
Provides the most
accurate
representation of high-

speed events.

Generally more
expensive and may
have lower light
sensitivity or higher
noise compared to
rolling shutter

counterparts.[5][12]

Stabilize the Camera

Use a tripod, optical
table, or other
stabilization
equipment to minimize
camera movement
and vibrations.[13][16]

Reduces the "jello
effect" caused by

camera shake.[16]

Does not correct for
artifacts caused by

fast-moving subijects.

© 2025 BenchChem. All rights reserved.

3/8

Tech Support


https://shotkit.com/rolling-shutter/
https://lightroom-photoshop-tutorials.com/how-to-avoid-rolling-shutter-effect/
https://shotkit.com/rolling-shutter/
https://www.e-consystems.com/blog/camera/technology/differences-between-rolling-shutter-artifacts-and-motion-blur/
https://shotkit.com/rolling-shutter/
https://www.e-consystems.com/blog/camera/technology/differences-between-rolling-shutter-artifacts-and-motion-blur/
https://www.quora.com/How-do-I-minimize-rolling-shutter-distortion
https://va-imaging.com/blogs/machine-vision-knowledge-center/faq-rolling-vs-global-shutter
https://www.e-consystems.com/blog/camera/technology/what-are-global-shutter-and-rolling-shutter-how-to-choose-the-one-that-fits-the-application/amp/
https://shotkit.com/rolling-shutter/
https://www.premiumbeat.com/blog/3-tips-for-dealing-with-rolling-shutter/
https://www.premiumbeat.com/blog/3-tips-for-dealing-with-rolling-shutter/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Troubleshooting & Optimization

Check Availability & Pricing

Issue 2: Banding or Partial lllumination with Pulsed Light Sources

This is a common problem in applications like fluorescence microscopy, optogenetics, or when

using strobes.

Solution

Methodology

Pros

Cons

Synchronize Light
Source

Use the camera's
trigger output (often a
TTL signal) to pulse
the LED or laser. The
light should only be
active when all rows
of the sensor are
simultaneously

exposing.[10][11]

The most effective
method to eliminate
illumination artifacts.
Can also reduce

phototoxicity by

limiting light exposure.

[11]

Requires a light
source with fast
modulation
capabilities and
proper hardware
synchronization.[11]
[17]

Use a Continuous

Light Source

If synchronization is
not possible, switch to
a stable, continuous

light source.

Simple to implement
and avoids timing-

related artifacts.

May increase
phototoxicity and
photobleaching in
sensitive samples. Not
suitable for all

experimental designs.

Adjust Exposure Time

In some sCMOS
cameras, a "pseudo-
global shutter" or
"virtual global shutter"
mode can be used.
This involves

modulating the light

Can simulate a global
shutter exposure with

a rolling shutter

Reduces the duty
cycle of light
collection,

necessitating a much

sensor. brighter light source.
source to be on only
: : [4][11]
during the period
when all rows are
exposing.[11]
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Experimental Protocol: Synchronizing a Pulsed LED
with a Rolling Shutter Camera

This protocol outlines the steps to mitigate partial exposure artifacts by synchronizing an LED
illuminator with a camera's exposure output.

Objective: To ensure the LED is only active during the frame's "global exposure” phase, where
all sensor lines are simultaneously ready to capture light.

Materials:

High-speed camera with a rolling shutter sensor and a TTL "Expose Out" or "Fire" signal.

LED illuminator with a high-speed TTL trigger input.

BNC cable to connect the camera to the LED driver.

Oscilloscope (for verification).
Methodology:

» Hardware Connection: Connect the camera's "Expose Out" TTL port to the "External Trigger"
TTL input on the LED illuminator's driver using a BNC cable.

o Camera Configuration:
o Set the camera to its external trigger or "expose out" mode.

o Consult your camera’'s manual to understand its timing diagram. Identify the signal that
indicates when all rows are simultaneously active. Many scientific cameras have a specific
output mode for this purpose.

o LED Driver Configuration: Set the LED driver to be triggered by an external TTL signal.
Ensure the polarity (rising or falling edge) matches the camera'’s output signal.

o Verification (Optional but Recommended):
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o Connect both the camera's expose-out signal and the LED's actual light output (measured
with a photodiode) to an oscilloscope.

o Trigger the oscilloscope with the camera’s signal.

o Verify that the LED pulse occurs entirely within the duration of the camera's global
exposure window.

e Image Acquisition:

o Begin acquiring images. The LED will now flash in precise synchronization with each
frame capture.

o Because the light is only on when the entire sensor is ready, this method effectively
mimics a global shutter exposure, preventing illumination banding.[10][11]

Troubleshooting Workflow
If you encounter artifacts, follow this logical workflow to diagnose and resolve the issue.

Caption: A logical workflow for troubleshooting rolling shutter artifacts.

Post-Processing and Software Correction

Q5: Can | fix rolling shutter artifacts with software after my experiment?

Yes, several software packages offer tools to correct for rolling shutter distortion.[9][13]
Programs like Adobe Premiere Pro and Final Cut Pro have built-in rolling shutter repair effects.
[9][13] These tools analyze the footage for motion and attempt to warp the image to correct for
skew and wobble.[9]

However, it's important to note:

o Correction is not perfect: Software correction can sometimes introduce its own subtle
artifacts.

¢ Prevention is better: The most accurate data will always come from minimizing artifacts
during acquisition.[3]

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://phantomhighspeed.my.site.com/PhantomCommunity/s/article/Mitigating-Rolling-Shutter-Motion-Artifacts-with-Synchronized-Pulsed-LEDs
https://crisel-instruments.it/wp-content/uploads/2020/06/Sincronizzazione-CAMERA-LED.pdf
https://www.aiusbcam.com/news/741678905580548181.html
https://shotkit.com/rolling-shutter/
https://www.aiusbcam.com/news/741678905580548181.html
https://shotkit.com/rolling-shutter/
https://www.aiusbcam.com/news/741678905580548181.html
https://beverlyboy.com/filmmaking/how-avoid-rolling-shutter-artifacts/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b073817?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

» Not all artifacts are correctable: Severe artifacts, especially partial exposure from
unsynchronized lights, are very difficult or impossible to fix in post-processing.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Technical Support Center: Troubleshooting Rolling
Shutter Artifacts in High-Speed Imaging]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b073817#troubleshooting-rolling-shutter-artifacts-in-
high-speed-imaging]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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